Cas no 400749-02-2 (3`-(Trifluoromethyl)-biphenyl-3-ylamine)

3`-(Trifluoromethyl)-biphenyl-3-ylamine Properties

Names and Identifiers

• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-amine
• [1,1'-Biphenyl]-3-amine,3'-(trifluoromethyl)-
• 3'-(Trifluoromethyl)[1,1'-biphenyl]-3-amine
• 3'-TRIFLUOROMETHYL-BIPHENYL-3-YLAMINE
• 3-[3-(trifluoromethyl)phenyl]aniline
• 3-(TRIFLUOROMETHYL)BIPHENYL-3-AMINE
• 3 inverted exclamation mark -(Trifluoromethyl)biphenyl-3-amine
• MFCD03424670
• SY003643
• SCHEMBL3789224
• 3`-(Trifluoromethyl)-biphenyl-3-ylamine
• A824899
• BS-49466
• AC6072
• BB 0220526
• CS-0156944
• 3'-(Trifluoromethyl)-biphenyl-3-ylamine
• AKOS000125019
• DTXSID70375333
• STZPUMRJVDKRJE-UHFFFAOYSA-N
• 3'-Trifluoromethyl-biphenyl-3-ylamine
• 400749-02-2
• FT-0678053
• DB-013180
• 3\\'-(Trifluoromethyl)[1,1\\'-biphenyl]-3-amine
• +Expand

• MDL： MFCD03424670
• InChIKey： STZPUMRJVDKRJE-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H10F3N/c14-13(15,16)11-5-1-3-9(7-11)10-4-2-6-12(17)8-10/h1-8H,17H2
• SMILES： C1=CC(=CC(=C1)C(F)(F)F)C2=CC(=CC=C2)N

Computed Properties

• Exact Mass: 237.07700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 237.07653381g/mol
• Heavy Atom Count: 17
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 4.53580
• PSA: 26.02000
• Boiling Point: 346 ℃ at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 155.0±20.6 °C
• Density: 1.2±0.1 g/cm3